Cas no 1251605-32-9 (N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251605-32-9
• MF: C₂₀H₁₆ClFN₄O₂S
• MW: 430.883045196533
• CID: 5932661
• PubChem ID: 49666206
• Update Time: 2025-07-08

N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251605-32-9
• N~6~-(3-chlorophenyl)-N~6~-(2-fluorobenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• F3406-8586
• AKOS021882502
• CHEMBL4548737
• N-(3-chlorophenyl)-N-(2-fluorobenzyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C20H16ClFN4O2S/c1-14-23-24-20-10-9-18(13-25(14)20)29(27,28)26(17-7-4-6-16(21)11-17)12-15-5-2-3-8-19(15)22/h2-11,13H,12H2,1H3
• InChI Key： AAUADVYMQYGYCE-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=C(S(N(C1=CC=CC(Cl)=C1)CC1=CC=CC=C1F)(=O)=O)C=C2

Computed Properties

• Exact Mass: 430.0666528g/mol
• Monoisotopic Mass: 430.0666528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Introduction to N-(3-chlorophenyl)-N-(2-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251605-32-9)

N-(3-chlorophenyl)-N-(2-fluorophenylmethyl)-3-methyl-1,2,4triazolo_4,3-apyridine-6-sulfonamide

This compound, identified by its CAS number CAS No. 1251605-32-9, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural composition and chemical properties make it a promising candidate for various therapeutic applications. The compound is characterized by a complex heterocyclic framework, incorporating both triazolo and pyridine rings, which contribute to its distinct pharmacological profile.

The presence of substituents such as 3-chlorophenyl and 2-fluorophenylmethyl enhances the compound's interaction with biological targets, potentially leading to improved efficacy and selectivity in drug design. The 3-methyl group further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural features are critical in determining the compound's biological activity and its potential as a lead molecule in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the treatment of infectious diseases, inflammatory conditions, and other metabolic disorders. The sulfonamide moiety in N-(3-chlorophenyl)-N-(2-fluorophenylmethylmethyl)-3-methyl-1,2,4triazolo_4,3-apyridine-6-sulfonamide is strategically positioned to interact with biological targets, enhancing its pharmacological potential.

The compound's heterocyclic core, consisting of a triazolo_4,3-apyridine scaffold, has been extensively studied for its pharmacological properties. This particular arrangement of nitrogen-containing rings provides a rich surface for hydrogen bonding and hydrophobic interactions with biological targets. Such interactions are crucial for the compound's ability to modulate physiological processes and exhibit therapeutic effects. The incorporation of nitrogen atoms into the ring system also contributes to the compound's overall electron-rich character, which can influence its reactivity and binding affinity.

Recent studies have highlighted the importance of optimizing molecular structure in drug design to achieve high potency and low toxicity. The design of N-(3-chlorophenyl)-N-(2-fluorophenylmethylmethyl)-3-methyl-1,2,4triazolo_4,3-apyridine-6-sulfonamide was guided by these principles, aiming to maximize its therapeutic potential while minimizing adverse effects. The compound's unique structural features make it a promising candidate for further investigation in preclinical and clinical settings.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

In addition to its structural complexity, N-(3-chlorophenyl)-N-(2-fluorophenylmethylmethyl)-3-methyl-1,2,4triazolo_4,3-apyridine-6-sulfonamide exhibits interesting physicochemical properties that make it suitable for formulation into various pharmaceutical forms. These properties include solubility in water and organic solvents, stability under different storage conditions, and compatibility with standard drug delivery systems. Such characteristics are essential for ensuring the compound's efficacy and safety when administered to patients.

The pharmacological evaluation of this compound has revealed promising results in preliminary studies. In vitro assays have demonstrated its ability to interact with specific biological targets with high affinity. These interactions suggest that the compound may have therapeutic effects comparable to existing drugs but with improved selectivity or reduced side effects. Further research is needed to fully elucidate its mechanism of action and confirm its potential as a new therapeutic agent.

The development of new drugs is a complex process that involves extensive research and testing at multiple stages. N-(3-chlorophenyl)-N-(2-fluorophenylmethylmethyl)-3-methyl-1,2,4triazolo_4,3-apyridine-6-sulfonamide represents an important step forward in this process. Its unique structural features and promising pharmacological properties make it a valuable addition to the pharmaceutical landscape. As research continues，this compound holds great potential for contributing to advancements in medicine and improving patient outcomes.